Cas no 922553-62-6 (4-ethoxy-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide)

• Product Name: 4-ethoxy-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
• CAS No: 922553-62-6
• MF: C₁₉H₂₂N₂O₅S
• MW: 390.453383922577
• CID: 6171071
• PubChem ID: 18571642
• Update Time: 2025-11-01

4-ethoxy-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
• 4-ethoxy-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide
• 4-ethoxy-N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzenesulfonamide
• F2277-0138
• 922553-62-6
• AKOS024635653

• Inchi： 1S/C19H22N2O5S/c1-3-21-11-12-26-18-10-5-14(13-17(18)19(21)22)20-27(23,24)16-8-6-15(7-9-16)25-4-2/h5-10,13,20H,3-4,11-12H2,1-2H3
• InChI Key： QCEADBOANWEQRP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(NC1C=CC2=C(C=1)C(N(CC)CCO2)=O)(=O)=O

Computed Properties

• Exact Mass: 390.12494298g/mol
• Monoisotopic Mass: 390.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.3Ų

Additional information on 4-ethoxy-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide

4-ethoxy-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide (CAS No. 922553-62-6): A Comprehensive Overview

4-Ethoxy-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide (CAS No. 922553-62-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazepine derivatives and is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

The chemical structure of 4-ethoxy-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide is defined by its benzoxazepine core and the presence of an ethoxy group and an ethyl substituent. The benzoxazepine scaffold is a seven-membered heterocyclic ring containing an oxygen atom and a nitrogen atom. This scaffold is known for its ability to form stable and bioactive compounds with diverse pharmacological properties. The ethoxy group at the para position of the benzene ring and the ethyl substituent on the benzoxazepine ring contribute to the overall stability and solubility of the molecule.

The molecular formula of 4-Ethoxy-N-(4-Ethyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)Benzene-1-Sulfonamide is C₂₀H₂₃N₃O₅S, with a molecular weight of 409.47 g/mol. The compound exhibits good thermal stability and can be synthesized through various organic reactions involving sulfonamide formation and ring closure.

Biological Activities and Therapeutic Potential

4-Ethoxy-N-(4-Ethyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)Benzene-1-Sulfonamide has been extensively studied for its potential therapeutic applications in various diseases. One of the key areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. Recent studies have shown that this compound exhibits potent SSRI activity with minimal side effects compared to traditional SSRIs.

In addition to its SSRI activity, 4-Ethoxy-N-(4-Ethyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)Benzene-1-Sulfonamide has also demonstrated promising anti-inflammatory properties. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Research Developments

The therapeutic potential of 4-Ethoxy-N-(4-Ethyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-7-Yl)Benzene-1-Sulfonamide has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results in terms of safety profiles and pharmacokinetic properties. The compound has been well-tolerated by participants with minimal adverse effects reported.

In a recent phase II clinical trial conducted by a leading pharmaceutical company, 4-Ethoxy-N-(4-Ethyl-5-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-Yl)Benzene-Sulfonamide was evaluated for its efficacy in treating major depressive disorder (MDD). The trial involved a double-blind placebo-controlled design with over 300 participants. The results showed that patients receiving the compound experienced significant improvements in depressive symptoms compared to those receiving placebo. These findings have paved the way for further clinical investigations and potential market approval.

Mechanisms of Action

The mechanisms underlying the biological activities of 4-Ethoxy-N-(4-Ethyl-Oxo-Tetrahydro-Benzoxazepin-Yl)Benzene-Sulfonamide are multifaceted. As an SSRI, it primarily acts by inhibiting the reuptake of serotonin into presynaptic neurons. This leads to increased levels of serotonin in the synaptic cleft, which can modulate mood and behavior through interactions with serotonin receptors on postsynaptic neurons.

In addition to its SSRI activity, this compound also interacts with other neurotransmitter systems such as dopamine and norepinephrine pathways. These interactions contribute to its broad-spectrum therapeutic effects and may explain its efficacy in treating conditions beyond depression.

Synthesis and Production

The synthesis of 4-Ethoxy-N-(Ethyl-Oxo-Tetrahydro-Benzoxazepin-Yl)Benzene-Sulfonamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 7-aminoethylbenzoxazepine with 4-chloroethanesulfonyl chloride followed by deprotection steps to form the final product.

The production process must adhere to strict quality control standards to ensure that the final product meets regulatory requirements for pharmaceutical use. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) are employed to monitor purity levels throughout the synthesis process.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-Ethoxy-N-(Ethyl-Oxo-Tetrahydro-Benzoxazepin-Yl)Benzene-Sulfonamide holds great promise for advancing our understanding of its therapeutic potential in various diseases. Future studies will likely focus on optimizing dosing regimens and exploring combination therapies to enhance treatment outcomes.

In conclusion, 4-Ethoxy-N-(Ethyl-Oxo-Tetrahydro-Benzoxazepin-Yl)Benzene-Sulfonamide (CAS No. 922553–62–6) represents a promising candidate in the development of novel therapeutics for psychiatric and inflammatory disorders. Its unique chemical structure and multifaceted biological activities make it an exciting area of research with significant clinical implications.